Cas no 2227808-00-4 ((2S)-4-(3-bromo-2-fluorophenyl)butan-2-ol)

• Product Name: (2S)-4-(3-bromo-2-fluorophenyl)butan-2-ol
• CAS No: 2227808-00-4
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 5807583
• PubChem ID: 165660841
• Update Time: 2023-12-28

(2S)-4-(3-bromo-2-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-bromo-2-fluorophenyl)butan-2-ol
• 2227808-00-4
• EN300-1905082

• Inchi： 1S/C10H12BrFO/c1-7(13)5-6-8-3-2-4-9(11)10(8)12/h2-4,7,13H,5-6H2,1H3/t7-/m0/s1
• InChI Key： GJZNTENZHXRYLF-ZETCQYMHSA-N
• SMILES： BrC1=CC=CC(=C1F)CC[C@H](C)O

Computed Properties

• Exact Mass: 246.00556g/mol
• Monoisotopic Mass: 246.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų